Cas no 88562-08-7 (1,3-Cyclohexanedione, 2-(2-bromobenzoyl)-)

• Product Name: 1,3-Cyclohexanedione, 2-(2-bromobenzoyl)-
• CAS No: 88562-08-7
• MF: C₁₃H₁₁BrO₃
• MW: 295.128643274307
• CID: 628617
• PubChem ID: 14301627
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 2-(2-bromobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-(2-bromobenzoyl)-
• 2-(2-bromobenzoyl)cyclohexane-1,3-dione
• 2-(2-Bromophenyl)carbonylcyclohexane-1,3-dione
• PD179720
• UNII-E8IPS7YPN2
• 88562-08-7
• DTXSID70558700
• BDBM50088795
• CHEMBL168906
• E8IPS7YPN2
• 2-(2-Bromo-benzoyl)-cyclohexane-1,3-dione

• Inchi： 1S/C13H11BrO3/c14-9-5-2-1-4-8(9)13(17)12-10(15)6-3-7-11(12)16/h1-2,4-5,12H,3,6-7H2
• InChI Key： XECQPEVQAQFNOX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C(CCCC1=O)=O)=O

Computed Properties

• Exact Mass: 293.98916g/mol
• Monoisotopic Mass: 293.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.2Ų